N-(4-amino-6-oxo-2-((2-oxo-2-(((tetrahydrofuran-2-yl)methyl)amino)ethyl)thio)-1,6-dihydropyrimidin-5-yl)-4-fluorobenzamide

• IUPAC Name: N-[4-amino-6-oxo-2-[2-oxo-2-(oxolan-2-ylmethylamino)ethyl]sulfanyl-1H-pyrimidin-5-yl]-4-fluorobenzamide
• InChI: InChI=1S/C18H20FN5O4S/c19-11-5-3-10(4-6-11)16(26)22-14-15(20)23-18(24-17(14)27)29-9-13(25)21-8-12-2-1-7-28-12/h3-6,12H,1-2,7-9H2,(H,21,25)(H,22,26)(H3,20,23,24,27)
• InChI Key: OGIDLYJIIKEVLD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)CSC2=NC(=C(C(=O)N2)NC(=O)C3=CC=C(C=C3)F)N
• Molecular Formula: C18H20FN5O4S
• Molecular Weight: 421.4 g/mol

Description

N-(4-amino-6-oxo-2-((2-oxo-2-(((tetrahydrofuran-2-yl)methyl)amino)ethyl)thio)-1,6-dihydropyrimidin-5-yl)-4-fluorobenzamide is a useful research compound. Its molecular formula is C18H20FN5O4S and its molecular weight is 421.45. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Applications

• Research on derivatives structurally related to the specified compound has demonstrated potential antimicrobial applications. A study by Tiwari et al. (2018) reported the synthesis of novel chromone-pyrimidine coupled derivatives with significant in vitro antifungal and antibacterial activity. The study highlighted one compound with a fluoro group on the chromone ring showing potent antibacterial activity, suggesting that the fluorine atom's presence is crucial for enhancing antimicrobial effects (Tiwari et al., 2018).

Anticancer Activity

• Similarly, compounds with structural features related to the queried chemical have shown promise in anticancer research. Theoclitou et al. (2011) identified a kinesin spindle protein (KSP) inhibitor with excellent biochemical potency and pharmaceutical properties suitable for clinical development as a cancer treatment. This work underscores the potential of such compounds in developing novel anticancer therapies (Theoclitou et al., 2011).